Cas no 1258-75-9 (Phenol,2,2'-thiobis[4-nonyl-)

• Product Name: Phenol,2,2'-thiobis[4-nonyl-
• CAS No: 1258-75-9
• MF: C₃₀H₄₆O₂S
• MW: 470.750048160553
• CID: 170772
• PubChem ID: 102075
• Update Time: 2025-04-19

Phenol,2,2'-thiobis[4-nonyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-nonylphenyl)sulfanyl-4-nonylphenol
• 2,2'-thiobis(4-nonylphenol)
• 2,2'-sulfanediylbis(4-nonylphenol)
• di-(2-hydroxy-5-n-nonylphenyl)-sulphide
• 1258-75-9
• EINECS 215-020-7
• SCHEMBL3450580
• DTXSID50154941
• 2,2/'-Thiobis(4-nonylphenol)
• NS00024033
• Phenol,2,2'-thiobis[4-nonyl-

• Inchi： 1S/C30H46O2S/c1-3-5-7-9-11-13-15-17-25-19-21-27(31)29(23-25)33-30-24-26(20-22-28(30)32)18-16-14-12-10-8-6-4-2/h19-24,31-32H,3-18H2,1-2H3
• InChI Key： SGZMYCSMZPSIKX-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)CCCCCCCCC)O)C1=C(C=CC(=C1)CCCCCCCCC)O

Computed Properties

• Exact Mass: 470.32208
• Monoisotopic Mass: 470.32185188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46